N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(2-hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C13H16F3NO3S/c1-21-7-6-10(18)8-17-12(19)9-2-4-11(5-3-9)20-13(14,15)16/h2-5,10,18H,6-8H2,1H3,(H,17,19)
• InChI Key: XLGHEPBDUKSANA-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(CNC(=O)C1=CC=C(C=C1)OC(F)(F)F)O
• Molecular Formula: C13H16F3NO3S
• Molecular Weight: 323.33 g/mol

Description

N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide, also known as TFB-TBOA, is a potent and selective inhibitor of the excitatory amino acid transporter 1 (EAAT1) and EAAT2. These transporters are responsible for the clearance of glutamate, the major excitatory neurotransmitter in the central nervous system. TFB-TBOA has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide exerts its inhibitory effect on EAAT1 and EAAT2 by binding to the substrate binding site of these transporters and preventing the uptake of glutamate. This results in increased extracellular levels of glutamate and enhanced synaptic transmission.
Biochemical and Physiological Effects:
N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide has been shown to have a potent and selective inhibitory effect on EAAT1 and EAAT2, with no significant effect on other glutamate transporters or receptors. It has been shown to increase the extracellular levels of glutamate and enhance synaptic transmission, which could be beneficial in conditions where glutamate signaling is impaired.

Advantages and Limitations for Lab Experiments

N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide is a potent and selective inhibitor of EAAT1 and EAAT2, making it a useful tool for studying the role of these transporters in various neurological disorders. However, its potency and selectivity may also limit its use, as it may not accurately reflect the physiological role of these transporters in vivo.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide in various neurological disorders. Additionally, the development of more selective and potent inhibitors of EAAT1 and EAAT2 could provide valuable tools for studying the role of these transporters in health and disease.

Synthesis Methods

N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide can be synthesized using a multistep process involving the reaction of 4-(trifluoromethoxy)benzoic acid with 2-amino-4-methylthiobutanol in the presence of coupling reagents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with N,N-dimethylformamide (DMF) and triethylamine (TEA) to obtain the final product.

Scientific Research Applications

N-(2-Hydroxy-4-methylsulfanylbutyl)-4-(trifluoromethoxy)benzamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. It has been shown to increase the extracellular levels of glutamate and enhance synaptic transmission, which could be beneficial in conditions where glutamate signaling is impaired.